2-(2,4-dichlorophenoxy)-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl]acetamide
• InChI: InChI=1S/C19H16Cl2N2O4/c1-25-15-4-2-3-12(7-15)18-9-14(23-27-18)10-22-19(24)11-26-17-6-5-13(20)8-16(17)21/h2-9H,10-11H2,1H3,(H,22,24)
• InChI Key: MJEGIQLCTDZIIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NO2)CNC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N2O4
• Molecular Weight: 407.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)acetamide, commonly known as DMOAA, is a synthetic compound that is widely used in scientific research. DMOAA belongs to the class of compounds called isoxazoles, which are known to have a variety of biological activities. The compound has been extensively studied for its potential applications in various fields of research, including neuroscience, cancer research, and drug discovery.

Scientific Research Applications

Comparative Metabolism in Human and Rat Liver Microsomes

Research has highlighted the metabolism of chloroacetamide herbicides, such as acetochlor and metolachlor, in human and rat liver microsomes. These studies reveal the metabolic pathways that transform these herbicides into potentially carcinogenic compounds, emphasizing the importance of understanding human exposure risks. This insight is crucial for evaluating the safety and environmental impact of using such herbicides in agriculture (Coleman et al., 2000).

Chloroacetamide Herbicides' Effect on Fatty Acid Synthesis

Another study focused on the impact of chloroacetamides, like alachlor and metazachlor, on fatty acid synthesis in the green alga Scenedesmus acutus. These findings contribute to understanding the broader ecological effects of herbicides on non-target species, providing essential data for assessing the environmental safety of chloroacetamide herbicides (Weisshaar & Böger, 1989).

Synthesis of Novel Anti-Inflammatory and Analgesic Agents

Research into the synthesis of novel compounds derived from visnaginone and khellinone has shown potential anti-inflammatory and analgesic properties. This indicates a broader application of chemical derivatives in medicinal chemistry, highlighting the versatility of these chemical frameworks in drug development (Abu‐Hashem et al., 2020).

Anticancer Activity of Certain Acetamide Derivatives

The development of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives and their testing on cancer cell lines reveal the potential of certain acetamide compounds in cancer treatment. This work underscores the importance of chemical derivatives in searching for new therapeutic agents (Al-Sanea et al., 2020).